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Technical Support Center: Disodium Octaborate
Tetrahydrate
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for the handling, storage, and use of disodium octaborate
tetrahydrate in a research environment.

I. Frequently Asked Questions (FAQs)
This section addresses common questions researchers, scientists, and drug development

professionals may have regarding the handling and storage of disodium octaborate
tetrahydrate.

General Information
Q1: What is Disodium Octaborate Tetrahydrate?

A1: Disodium octaborate tetrahydrate (DOT) is a water-soluble, white, odorless crystalline

powder.[1][2] It is an inorganic borate salt with the chemical formula Na₂B₈O₁₃·4H₂O.[1] In

aqueous solutions, it hydrolyzes to form boric acid.[3][4] It is commonly used as a flame

retardant, wood preservative, insecticide, and fungicide.[1][2][5]

Q2: What are the primary hazards associated with disodium octaborate tetrahydrate?
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A2: The primary hazard is reproductive toxicity. It is suspected of damaging fertility or the

unborn child.[6][7][8] It may be harmful if swallowed in large quantities.[7][8] Inhalation of high

concentrations of dust can cause mild irritation to the nose and throat.[7][9] It is generally

considered a mild skin and eye irritant.[5]

Handling
Q3: What personal protective equipment (PPE) should be worn when handling disodium
octaborate tetrahydrate powder?

A3: When handling the powder, it is recommended to wear safety glasses with side shields or

goggles, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat or protective

clothing.[6][7][10] In cases of poor ventilation or when dust levels may be high, a NIOSH-

approved respirator for dust should be used.[9]

Q4: How should I handle spills of disodium octaborate tetrahydrate?

A4: For small spills, you can mechanically sweep or vacuum the powder and place it in a

suitable container for disposal.[7][8] Avoid generating dust during cleanup.[7] Ensure the area

is well-ventilated.[10] For large spills, it may be necessary to evacuate the area and consult

with safety personnel.[6] Do not flush large quantities down the drain.[8]

Q5: What are the best practices for weighing and transferring the powder?

A5: Weigh and transfer the powder in a well-ventilated area, preferably in a chemical fume

hood or using local exhaust ventilation to minimize dust inhalation.[8][9] Use appropriate tools

(spatulas, weigh boats) to handle the powder and avoid direct skin contact. Wash hands

thoroughly after handling.[10]

Storage
Q6: What are the ideal storage conditions for disodium octaborate tetrahydrate?

A6: Store in a cool, dry, well-ventilated area away from direct sunlight and moisture.[6][7] Keep

the container tightly closed to prevent caking, as the material can absorb moisture from the air.

[11][12] It is recommended to store it indoors.[7]

Q7: Are there any materials that are incompatible with disodium octaborate tetrahydrate?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 15 Tech Support

https://eureka.patsnap.com/patent-CN104477930A
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.amade-tech.com/guide-on-ul94-horizontal-vertical-burning-flammability-test/
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.amade-tech.com/guide-on-ul94-horizontal-vertical-burning-flammability-test/
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.researchgate.net/publication/238602960_Use_of_disodium_octaborate_tetrahydrate_to_protect_aspen_waferboard_from_termites
https://pmc.ncbi.nlm.nih.gov/articles/PMC7584364/
https://www.benchchem.com/product/b1141745?utm_src=pdf-body
https://www.benchchem.com/product/b1141745?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN104477930A
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://ufdcimages.uflib.ufl.edu/UF/E0/01/34/11/00001/hickey_c.pdf
https://www.researchgate.net/publication/238602960_Use_of_disodium_octaborate_tetrahydrate_to_protect_aspen_waferboard_from_termites
https://www.benchchem.com/product/b1141745?utm_src=pdf-body
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.amade-tech.com/guide-on-ul94-horizontal-vertical-burning-flammability-test/
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://ufdcimages.uflib.ufl.edu/UF/E0/01/34/11/00001/hickey_c.pdf
https://eureka.patsnap.com/patent-CN104477930A
https://www.amade-tech.com/guide-on-ul94-horizontal-vertical-burning-flammability-test/
https://www.amade-tech.com/guide-on-ul94-horizontal-vertical-burning-flammability-test/
https://www.researchgate.net/publication/238602960_Use_of_disodium_octaborate_tetrahydrate_to_protect_aspen_waferboard_from_termites
https://ufdcimages.uflib.ufl.edu/UF/E0/01/34/11/00001/hickey_c.pdf
https://www.benchchem.com/product/b1141745?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN104477930A
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.bocsci.com/product/disodium-octaborate-tetrahydrate-cas-12280-03-4-250634.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.benchchem.com/product/b1141745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A7: Yes, it is incompatible with strong reducing agents, such as metal hydrides and alkali

metals.[7][8] Contact with these materials can generate flammable hydrogen gas, which could

create an explosion hazard.[8] It should also be kept away from strong oxidizing agents and

aluminum.[13][14]

Q8: How does exposure to moisture affect the stored product?

A8: Exposure to moisture can cause the powder to cake or clump together, which may make it

difficult to handle and dissolve.[11][12] Proper storage in a dry environment with a tightly sealed

container is crucial.

II. Troubleshooting Guides
This section provides solutions to specific issues that may be encountered during experiments

involving disodium octaborate tetrahydrate.
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Problem Possible Cause Solution

Powder is difficult to dissolve.
The powder has absorbed

moisture and formed clumps.

Gently break up the clumps

with a spatula before adding to

the solvent. Use of a magnetic

stirrer or sonication can aid

dissolution. Heating the

solution can also increase

solubility.[15]

The solution is supersaturated.

Increase the volume of the

solvent or gently heat the

solution to increase the

solubility of the disodium

octaborate tetrahydrate.

Inconsistent results in

biological assays.

Inaccurate concentration of the

prepared solution.

Ensure the powder is

completely dry before

weighing. Use a calibrated

balance for accurate

measurement. Prepare fresh

solutions for each experiment

to ensure consistent

concentration.

pH of the final solution is not

controlled.

The pH of disodium octaborate

tetrahydrate solutions can vary

with concentration. Measure

and adjust the pH of your final

solution as required for your

specific experimental

conditions.
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Problem Possible Cause Solution

The powder has become hard

and caked.

Improper storage in a humid

environment or a poorly sealed

container.

If the caking is minor, the

powder may still be usable.

Break up the clumps as much

as possible before use. For

future storage, ensure the

container is tightly sealed and

stored in a desiccator or a dry

cabinet.

The product is old.

While disodium octaborate

tetrahydrate is stable,

prolonged storage under

suboptimal conditions can lead

to caking. It is good practice to

use older stock first.

III. Quantitative Data
The following tables summarize key quantitative data for disodium octaborate tetrahydrate.

Physical and Chemical Properties
Property Value Reference

Molecular Formula Na₂B₈O₁₃·4H₂O [1]

Molar Mass 412.53 g/mol [1]

Appearance
White, odorless, crystalline

powder
[1][2]

pH (1% solution at 20°C) 8.5 [15]

pH (10% solution at 20°C) 7.6 [15]

Melting Point 815 °C (decomposes) [7]

Solubility Data
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Temperature
Solubility in Water ( g/100

mL)
Reference

10 °C 4.5 [15]

20 °C 9.7 [9]

30 °C 21.9 [1]

40 °C 27.4 [7][15]

50 °C 34.3 [9]

IV. Experimental Protocols
This section provides detailed methodologies for key experiments using disodium octaborate
tetrahydrate.

A. Preparation of a Standard Aqueous Solution (1% w/v)
Objective: To prepare a 1% (w/v) aqueous solution of disodium octaborate tetrahydrate for

general laboratory use.

Materials:

Disodium octaborate tetrahydrate powder

Deionized or distilled water

Volumetric flask (e.g., 100 mL)

Weighing boat

Spatula

Calibrated analytical balance

Magnetic stirrer and stir bar

Procedure:
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Calculate the required mass of disodium octaborate tetrahydrate. For a 100 mL 1% (w/v)

solution, 1 g is needed.

Accurately weigh 1.00 g of disodium octaborate tetrahydrate powder using a calibrated

analytical balance.

Transfer the weighed powder into a 100 mL volumetric flask.

Add approximately 50-60 mL of deionized water to the flask.

Add a magnetic stir bar to the flask and place it on a magnetic stirrer.

Stir the solution until the powder is completely dissolved. Gentle heating (e.g., to 40-50°C)

can be applied to expedite dissolution.[15]

Once dissolved, remove the flask from the stirrer and allow the solution to cool to room

temperature.

Carefully add deionized water to the flask until the bottom of the meniscus reaches the 100

mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask with the chemical name, concentration, date of preparation, and your initials.

B. Antifungal Susceptibility Testing (Broth Microdilution
Method)
Objective: To determine the minimum inhibitory concentration (MIC) of disodium octaborate
tetrahydrate against a fungal strain (e.g., Aspergillus niger).

Materials:

Sterile disodium octaborate tetrahydrate solution (e.g., a stock solution of 10% w/v in

sterile water)

Fungal culture (Aspergillus niger)
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Sterile Sabouraud Dextrose Broth (SDB) or RPMI-1640 medium

Sterile 96-well microtiter plates

Sterile pipettes and tips

Spectrophotometer or plate reader (optional)

Incubator

Procedure:

Inoculum Preparation: Prepare a spore suspension of Aspergillus niger in sterile saline with a

surfactant (e.g., Tween 80) from a fresh culture. Adjust the suspension to a concentration of

approximately 1-5 x 10⁵ CFU/mL.

Serial Dilutions:

Add 100 µL of sterile broth to all wells of a 96-well plate.

Add 100 µL of the 10% DOT stock solution to the first well of each row to be tested.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and continuing this process across the row. Discard 100 µL from the last well. This

will create a range of concentrations.

Inoculation: Add 100 µL of the prepared fungal inoculum to each well.

Controls:

Positive Control: A well containing broth and the fungal inoculum (no DOT).

Negative Control: A well containing only sterile broth.

Incubation: Cover the plate and incubate at 28-35°C for 48-72 hours.

MIC Determination: The MIC is the lowest concentration of disodium octaborate
tetrahydrate that shows no visible growth of the fungus. This can be assessed visually or by
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measuring the optical density at 600 nm.

C. Flame Retardancy Test on Treated Cotton Fabric
(Vertical Flame Test - adapted from UL 94)
Objective: To evaluate the flame retardant properties of cotton fabric treated with disodium
octaborate tetrahydrate.

Materials:

Cotton fabric strips (e.g., 125 mm x 13 mm)

Disodium octaborate tetrahydrate solution (e.g., 10% w/v)

Bunsen burner with a 20 mm blue flame

Laboratory stand with a clamp

Timer

Conditioning chamber (optional, for standard conditioning of samples)

Dry surgical cotton

Procedure:

Sample Preparation:

Immerse cotton fabric strips in the 10% disodium octaborate tetrahydrate solution for a

set period (e.g., 30 minutes).

Remove the strips and gently squeeze out excess solution.

Dry the treated strips in an oven at a controlled temperature (e.g., 60-80°C) until

completely dry.

Condition the treated and untreated (control) strips at a standard temperature and

humidity (e.g., 23°C and 50% relative humidity) for at least 48 hours before testing.
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Test Setup:

Mount a fabric strip vertically in a clamp on a laboratory stand.

Place a small piece of dry surgical cotton on the base of the stand, 300 mm below the

lower edge of the fabric strip.

Flame Application:

Ignite the Bunsen burner and adjust the flame height to 20 mm.

Apply the flame to the bottom edge of the fabric strip for 10 seconds.

Remove the flame and record the afterflame time (the time the fabric continues to flame

after the ignition source is removed).

Once the flaming stops, immediately reapply the flame for another 10 seconds.

Remove the flame and record the second afterflame time and the afterglow time (the time

the fabric glows after the flame has extinguished).

Observe if any dripping material ignites the cotton below.

Evaluation: Compare the afterflame times, afterglow times, and dripping behavior of the

treated fabric with the untreated control fabric. Shorter afterflame and afterglow times, and

no ignition of the cotton, indicate effective flame retardancy.

V. Visualizations
The following diagrams illustrate key workflows and logical relationships for handling and

troubleshooting disodium octaborate tetrahydrate.
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Don appropriate PPE
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(e.g., fume hood)
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Add solvent and dissolve

Clean spills and equipment

Store remaining DOT in a
tightly sealed container in a dry place

Dispose of waste according to
institutional guidelines

End
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Caption: Workflow for the safe handling of disodium octaborate tetrahydrate powder.
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Problem: Stored DOT
powder is caked or clumped

Is the container
tightly sealed?

Action: Tightly seal the container
after each use.

No

Is the storage area
dry and cool?

Yes

Yes No

Action: Move to a dedicated dry
storage area or use a desiccator.

No

Is the caking severe?

Yes

Yes No

Action: Dispose of the product
according to safety guidelines.

Yes

Action: Break up clumps mechanically
before use. Consider drying in a low

temperature oven if appropriate.

No

Yes No
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Caption: Troubleshooting guide for caked disodium octaborate tetrahydrate.
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Caption: Workflow for the antifungal susceptibility testing of DOT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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